Cas no 1182356-92-8 (1-(chloromethyl)-4-(fluoromethyl)benzene)

• Product Name: 1-(chloromethyl)-4-(fluoromethyl)benzene
• CAS No: 1182356-92-8
• MF: C₈H₈ClF
• MW: 158.600524902344
• CID: 4575689
• PubChem ID: 18926418
• Update Time: 2025-05-20

1-(chloromethyl)-4-(fluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-4-(fluoromethyl)benzene

• Inchi： 1S/C8H8ClF/c9-5-7-1-3-8(6-10)4-2-7/h1-4H,5-6H2
• InChI Key： CEOBSAZJYDIEMT-UHFFFAOYSA-N
• SMILES： C1(CCl)=CC=C(CF)C=C1

Computed Properties

• Exact Mass: 158.0298561g/mol
• Monoisotopic Mass: 158.0298561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 1-(chloromethyl)-4-(fluoromethyl)benzene

Comprehensive Guide to 1-(chloromethyl)-4-(fluoromethyl)benzene (CAS No. 1182356-92-8): Properties, Applications, and Market Insights

1-(Chloromethyl)-4-(fluoromethyl)benzene (CAS 1182356-92-8) is a specialized aromatic compound featuring both chloromethyl and fluoromethyl functional groups attached to a benzene ring. This unique structural configuration makes it a valuable intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. The compound's molecular formula is C₈H₈ClF, with a molecular weight of 158.6 g/mol. Its dual functionality allows for versatile chemical transformations, making it a sought-after building block in modern synthetic chemistry.

The growing demand for fluorinated compounds in drug development has significantly increased interest in 1-(chloromethyl)-4-(fluoromethyl)benzene. Fluorine incorporation often enhances a drug's metabolic stability, bioavailability, and membrane permeability. Recent studies show that approximately 30% of newly approved pharmaceuticals contain fluorine atoms, highlighting the importance of fluorinated intermediates like 1182356-92-8. Researchers frequently search for "fluoromethyl benzene derivatives" and "chloro-fluoro aromatic compounds" when designing novel therapeutic agents.

From a chemical perspective, 1-(chloromethyl)-4-(fluoromethyl)benzene exhibits interesting reactivity patterns. The chloromethyl group (-CH₂Cl) serves as an excellent leaving group in nucleophilic substitution reactions, while the fluoromethyl group (-CH₂F) participates in various coupling reactions. This dual reactivity makes the compound particularly useful for constructing complex molecular architectures. Many synthetic chemists search for "benzene derivatives with multiple functional groups" or "polyfunctional aromatic building blocks" to find compounds like 1182356-92-8.

The compound's physical properties contribute to its utility in industrial applications. 1-(Chloromethyl)-4-(fluoromethyl)benzene typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. Its boiling point ranges between 180-190°C, and it shows good stability under standard storage conditions. These characteristics make it convenient for handling in laboratory and manufacturing settings, addressing common user queries about "handling fluorinated aromatic compounds" and "storage of reactive intermediates."

In pharmaceutical applications, CAS 1182356-92-8 serves as a key precursor for various active pharmaceutical ingredients (APIs). The compound's structure allows for efficient incorporation into larger molecular frameworks through reactions like Suzuki couplings or Buchwald-Hartwig aminations. Recent patent literature reveals its use in developing kinase inhibitors and antiviral agents, responding to the growing market demand for "fluorinated drug intermediates" and "specialty chemicals for pharma."

The agrochemical sector also benefits from 1-(chloromethyl)-4-(fluoromethyl)benzene, particularly in synthesizing advanced crop protection agents. Fluorine-containing pesticides often demonstrate improved pest control efficacy and environmental profiles. As sustainable agriculture gains prominence, searches for "eco-friendly fluorinated agrochemicals" and "next-generation pesticide intermediates" have increased, highlighting the relevance of compounds like 1182356-92-8.

Material science represents another growing application area for 1-(chloromethyl)-4-(fluoromethyl)benzene. Researchers utilize it to modify polymer properties or create specialized coatings. The compound's ability to introduce both fluorine and reactive sites makes it valuable for developing advanced materials with unique surface characteristics. This aligns with current industry trends toward "functionalized polymer additives" and "surface modification agents."

From a market perspective, the global demand for fluorinated aromatic compounds like 1182356-92-8 continues to rise. Market analysts project steady growth in the fluorochemicals sector, driven by pharmaceutical innovation and specialty material development. Suppliers and purchasers frequently search for "high-purity fluorinated intermediates" and "reliable CAS 1182356-92-8 suppliers," indicating strong commercial interest in this compound.

Quality control represents a critical consideration for 1-(chloromethyl)-4-(fluoromethyl)benzene users. Reputable manufacturers typically provide the compound with purity levels exceeding 98%, verified by GC-MS and NMR analysis. Impurity profiles and moisture content are particularly important for pharmaceutical applications, addressing common buyer concerns about "analytical standards for fluorinated compounds" and "specifications for synthetic intermediates."

Environmental and regulatory aspects of CAS 1182356-92-8 also attract significant attention. While not classified as hazardous under current regulations, proper handling procedures are recommended. The compound's environmental fate and biodegradation characteristics are subjects of ongoing research, responding to industry needs for "green chemistry solutions" and "sustainable fluorochemicals."

Future research directions for 1-(chloromethyl)-4-(fluoromethyl)benzene include exploring novel synthetic applications and developing more efficient production methods. Catalytic processes and flow chemistry approaches may offer improvements in yield and sustainability. These developments align with search trends for "innovative fluorination techniques" and "process optimization in fine chemicals," indicating where the field is heading.

In conclusion, 1-(chloromethyl)-4-(fluoromethyl)benzene (CAS 1182356-92-8) represents a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique combination of functional groups, coupled with the growing importance of fluorinated compounds, ensures its continued relevance in chemical research and industrial production. As innovation in pharmaceuticals, agrochemicals, and materials science progresses, the demand for specialized intermediates like 1182356-92-8 will likely increase, making it a compound worth watching in the coming years.